Cas no 99758-50-6 (Benzaldehyde, 4-(1,1-dimethylethyl)-2,6-dimethyl-3,5-dinitro-)

Benzaldehyde, 4-(1,1-dimethylethyl)-2,6-dimethyl-3,5-dinitro- structure
99758-50-6 structure
Product Name:Benzaldehyde, 4-(1,1-dimethylethyl)-2,6-dimethyl-3,5-dinitro-
CAS No:99758-50-6
MF:C13H16N2O5
MW:280.276543617249
CID:750103
PubChem ID:71332160
Update Time:2025-04-19

Benzaldehyde, 4-(1,1-dimethylethyl)-2,6-dimethyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(1,1-dimethylethyl)-2,6-dimethyl-3,5-dinitro-
    • 4-tert-butyl-2,6-dimethyl-3,5-dinitrobenzaldehyde
    • 99758-50-6
    • DTXSID20760654
    • Inchi: 1S/C13H16N2O5/c1-7-9(6-16)8(2)12(15(19)20)10(13(3,4)5)11(7)14(17)18/h6H,1-5H3
    • InChI Key: MDUITPGWGOPWKK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C)=C(C=O)C(C)=C(C=1C(C)(C)C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 280.10592162g/mol
  • Monoisotopic Mass: 280.10592162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 109Ų
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